N-(2-methyl-6-propan-2-ylphenyl)-3-phenothiazin-10-ylpropanamide

• IUPAC Name: N-(2-methyl-6-propan-2-ylphenyl)-3-phenothiazin-10-ylpropanamide
• InChI: InChI=1S/C25H26N2OS/c1-17(2)19-10-8-9-18(3)25(19)26-24(28)15-16-27-20-11-4-6-13-22(20)29-23-14-7-5-12-21(23)27/h4-14,17H,15-16H2,1-3H3,(H,26,28)
• InChI Key: OKWDBRFEHZAZIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)CCN2C3=CC=CC=C3SC4=CC=CC=C42
• Molecular Formula: C25H26N2OS
• Molecular Weight: 402.6 g/mol

Description

N-(2-methyl-6-propan-2-ylphenyl)-3-phenothiazin-10-ylpropanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Compound A and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-(2-methyl-6-propan-2-ylphenyl)-3-phenothiazin-10-ylpropanamide is not fully understood. However, studies have shown that Compound A modulates the activity of certain ion channels, including the voltage-gated potassium channel and the transient receptor potential channel. By modulating the activity of these channels, Compound A can affect cellular processes such as neurotransmitter release, cellular proliferation, and apoptosis.
Biochemical and Physiological Effects:
N-(2-methyl-6-propan-2-ylphenyl)-3-phenothiazin-10-ylpropanamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that Compound A inhibits the growth of cancer cells and modulates the activity of ion channels. In vivo studies have shown that Compound A can affect behavior and cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-(2-methyl-6-propan-2-ylphenyl)-3-phenothiazin-10-ylpropanamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized with high purity and yield. It is also a versatile compound that can be used in various assays and experiments. However, one limitation of Compound A is its potential toxicity, which can affect the results of experiments if not properly controlled.

Future Directions

For research include the development of new drugs for the treatment of neurological disorders and cancer, as well as the development of new drugs with improved efficacy and fewer side effects.

Synthesis Methods

N-(2-methyl-6-propan-2-ylphenyl)-3-phenothiazin-10-ylpropanamide has been synthesized using different methods, including the reaction of 2-methyl-6-isopropylphenol with 3-chloropropanoyl chloride, followed by the reaction with phenothiazine-10-carboxylic acid. Another method involves the reaction of 2-methyl-6-isopropylphenol with 3-bromo-1-propanol, followed by the reaction with phenothiazine-10-carboxylic acid. Both methods have been reported to yield N-(2-methyl-6-propan-2-ylphenyl)-3-phenothiazin-10-ylpropanamide with high purity and yield.

Scientific Research Applications

N-(2-methyl-6-propan-2-ylphenyl)-3-phenothiazin-10-ylpropanamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, Compound A has been shown to modulate the activity of certain ion channels, leading to the potential development of drugs for the treatment of neurological disorders. In cancer research, Compound A has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of anticancer drugs. In drug discovery, Compound A has been used as a lead compound for the development of new drugs with improved efficacy and fewer side effects.